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Compound of Interest

Compound Name: Terephthalic Acid

Cat. No.: B7769547 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the recovery

of terephthalic acid (TPA), a valuable monomer, from polyethylene terephthalate (PET) waste.

The methodologies outlined herein are central to sustainable chemistry research, offering

environmentally friendly alternatives to the de novo synthesis of TPA and contributing to a

circular economy. The recovered high-purity TPA can be utilized as a precursor in the synthesis

of metal-organic frameworks (MOFs), active pharmaceutical ingredients (APIs), and other high-

value chemicals.

Introduction
Polyethylene terephthalate (PET) is a widely used polymer in packaging and textiles, leading to

significant plastic waste. Chemical recycling of PET into its constituent monomers,

terephthalic acid (TPA) and ethylene glycol (EG), presents a sustainable route to valorize this

waste stream. Various hydrolysis methods, including alkaline, neutral, and hydrothermal

approaches, have been developed to efficiently depolymerize PET. This document details

these methods, providing quantitative data, step-by-step protocols, and visual workflows to

guide researchers in recovering high-purity TPA for their specific applications.

Data Presentation: TPA Recovery from PET Waste
The following tables summarize quantitative data from various studies on TPA recovery from

PET waste, highlighting the effects of different reaction conditions on yield and purity.
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Table 1: Alkaline Hydrolysis of PET for TPA Recovery

PET
Source

Catalyst/
Solvent

Temperat
ure (°C)

Time (h)
TPA Yield
(%)

Purity (%)
Referenc
e

Post-

consumer

bottles

NaOH /

Water-

Ethanol

(20:80)

80 1 99.5 High [1]

Post-

consumer

bottles

NaOH (20-

30%) /

Ethylene

Glycol

110 4 - High [1]

PET resin

10% NaOH

/ Water-

Ethanol

(20:80)

110 0.5 89 - [2]

Waste PET

NaOH / n-

propanol-

water

(60:40)

70 0.75 71.3 - [1]

Post-

consumer

bottles

KOH /

Water
150 1-5

71.04

(before

purification

)

96.76 (after

purification

)

[3]

Mixed PET

waste

NaOH (20-

30%) /

Ethanol

80 2

94

(conversio

n)

Comparabl

e to

commercial

TPA

[4][5]

Mixed PET

waste

NaOH (20-

30%) /

Ethylene

Glycol

110 6

75-80

(conversio

n)

Comparabl

e to

commercial

TPA

[4][5]
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Table 2: Neutral and Hydrothermal Hydrolysis of PET for TPA Recovery

PET
Source

Method
Temperat
ure (°C)

Time
(min)

TPA Yield
(%)

Purity (%)
Referenc
e

Post-

consumer

sparkling

water

bottles

Hydrother

mal
250 90 81.05 - [1]

Post-

consumer

PET

Fast

Hydrolysis

(non-

catalytic)

510-540 1.25 >90 - [6]

Waste PET

bottles

Uncatalyze

d Neutral

Hydrolysis

- 360-1440 86-98 High [7]

Waste

polyester

textiles

Neutral

Hydrolysis
- - 95.1 99.9 [8]

PET pellets

Hydrolysis

with

Polypropyl

ene

250 30 75 - [9]

PET pellets

Hydrolysis

with

Cellulose

250 30 55 - [9]

PET chips

from water

bottle

Hydrolysis

with

Polypropyl

ene

250 15 66 - [9]

PET chips

from water

bottle

Hydrolysis

with

Cellulose

250 15 69.4 - [9]
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Experimental Protocols
Protocol 1: Alkaline Hydrolysis of PET Waste using
NaOH and Ethanol/Water
This protocol describes a highly efficient method for recovering TPA from PET waste at a

relatively low temperature.[1]

Materials:

Post-consumer PET flakes (washed and dried)

Sodium hydroxide (NaOH)

Ethanol

Deionized water

Hydrochloric acid (HCl, for acidification)

Equipment:

Round-bottom flask

Reflux condenser

Heating mantle with magnetic stirrer

Filtration apparatus (e.g., Buchner funnel)

pH meter or pH paper

Drying oven

Procedure:

Reaction Setup: In a round-bottom flask, prepare a solution with a water-to-ethanol ratio of

20:80.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.researchgate.net/publication/354184785_Simple_But_Tricky_Investigations_of_Terephthalic_Acid_Purity_Obtained_from_Mixed_PET_Waste
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7769547?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PET to NaOH Ratio: Add PET flakes and NaOH to the flask, maintaining a PET to NaOH

ratio of 1:4 by weight.

Hydrolysis: Heat the mixture to 80°C with continuous stirring under reflux for 1 hour. The PET

will depolymerize into disodium terephthalate (DST).

Filtration of Impurities: After the reaction, if solid impurities (like other plastics) are present,

they can be removed by filtration while the solution is hot.[1]

Precipitation of TPA: Cool the reaction mixture to room temperature. Acidify the solution with

hydrochloric acid to a pH of 3 to precipitate the terephthalic acid.[10]

Isolation of TPA: Collect the white precipitate of TPA by vacuum filtration.

Washing and Purification: Wash the collected TPA with distilled water (3 x 20 mL) and then

with ethanol (2 x 20 mL) to remove any residual salts and ethylene glycol.[10]

Drying: Dry the purified TPA in an oven at 60°C for 24 hours.[10]

Protocol 2: Hydrothermal Hydrolysis of PET Waste
This protocol outlines the recovery of TPA from PET waste using water at elevated temperature

and pressure, avoiding the use of harsh chemicals.[1]

Materials:

Post-consumer PET flakes (washed and dried)

Deionized water

Equipment:

High-pressure autoclave reactor with temperature and pressure controls

Filtration apparatus

Drying oven

Procedure:
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Reactor Loading: Place the PET flakes and deionized water into the autoclave reactor.

Hydrolysis: Seal the reactor and heat it to a temperature range of 220–270°C. The

autogenous pressure will be in the range of 25–90 bar. Maintain these conditions for a

residence time of 30–90 minutes. The optimal conditions for maximum TPA yield were found

to be 250°C for 90 minutes.[1]

Cooling and Depressurization: After the reaction, safely cool the reactor to room temperature

and slowly release the pressure.

Isolation of TPA: The solid product in the reactor is primarily TPA. Collect the solid material

by filtration.

Washing: Wash the collected TPA with deionized water to remove any soluble impurities.

Drying: Dry the purified TPA in a drying oven.

Visualizations
Chemical Pathway of PET Hydrolysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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